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Compound of Interest |

Compound Name: 3,5-Dimethylcyclohexanol
CAS No.: 767-13-5
Cat. No.: B1206506
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\ J

Physicochemical Characterization, Stereochemical Analysis, and Synthesis Protocols

Executive Summary

3,5-Dimethylcyclohexanol (CAS: 5441-52-1) represents a critical scaffold in the study of
conformational analysis and a functional intermediate in the synthesis of agrochemicals and
fragrances. Unlike simple aliphatic alcohols, its utility is governed by its stereochemistry. The
molecule exists as a mixture of diastereomers, where the thermodynamic stability is dictated by
the equatorial vs. axial positioning of the hydroxyl group relative to the methyl substituents.

This guide provides a definitive technical breakdown of the physical properties, distinguishing
between isomeric forms where data permits, and outlines a validated protocol for its synthesis
via catalytic hydrogenation.

Structural Architecture & Stereochemistry

To understand the physical properties of 3,5-dimethylcyclohexanol, one must first understand
its conformational landscape. The physical constants (boiling point, density, NMR shifts)
fluctuate based on the specific isomer.
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Conformational Analysis

The 3,5-dimethyl substitution pattern creates a unique steric environment. Assuming the methyl
groups are cis to each other (the most common configuration derived from 3,5-xylenol), the
cyclohexane ring prefers a chair conformation where both methyl groups are equatorial to
minimize 1,3-diaxial interactions.

This leaves two primary diastereomers based on the hydroxy! position:

e -isomer (Thermodynamic): The hydroxyl group is equatorial. (All-equatorial conformation).
e -isomer (Kinetic): The hydroxyl group is axial.

The equatorial alcohol is significantly more stable but often has a higher boiling point due to
more accessible hydrogen bonding compared to the shielded axial hydroxyl.

Conformational Isomerism
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Figure 1: Stereochemical pathways during the reduction of 3,5-dimethylphenol. The equatorial
isomer is favored under thermodynamic conditions.

Physicochemical Profile

The following data aggregates experimental values for the commercial mixture of isomers, with
specific notations for stereochemical distinctions where applicable.

Key Physical Constants
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Property

Value /| Range

Condition / Note

Molecular Formula

Molecular Weight

128.21 g/mol

Physical State

Liquid (viscous)

At 25°C

@ 760 mmHg (Isomer

Boiling Point 180°C - 185°C
dependent)
] ] Pure isomers may crystallize;
Melting Point 15°C - 20°C )
mixtures often supercool.
Density glcm? @ 20°C

Refractive Index (

)

1.4530 - 1.4560

Indicative of purity.

Flash Point

72°C (Closed Cup)

Combustible.

Hydrophobic character

Solubility (Water) <15g¢g/L )
dominates.
Solubility (Organic) Miscible Ethanol, Ether, Chloroform.
Predicted value; indicates
LogP (Octanol/Water) ~2.3-25

lipophilicity.

Spectroscopic Identification (NMR)

Differentiation of isomers is best achieved via

H NMR.

o Axial Proton (geminal to Equatorial OH): Appears as a broad multiplet (tt) at

~3.5 ppm with large coupling constants (

Hz).

» Equatorial Proton (geminal to Axial OH): Appears as a narrower multiplet at
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~4.0 ppm with smaller coupling constants (

Hz).

Experimental Protocol: Synthesis & Purification

Objective: Synthesis of 3,5-dimethylcyclohexanol via high-pressure catalytic hydrogenation of
3,5-dimethylphenol (3,5-xylenol).

Scientific Rationale: Direct hydrogenation of the aromatic ring requires a heterogeneous
catalyst. Raney Nickel is chosen for cost-effectiveness, though Rhodium on Alumina (

) offers better stereocontrol under milder conditions. This protocol uses Raney Nickel for
scalability.

Reagents & Equipment
e Reactant: 3,5-Dimethylphenol (99% purity).

» Catalyst: Raney Nickel (W-2 activity), 5 mol% loading.
» Solvent: Ethanol (Absolute) or Cyclohexane.

o Apparatus: High-pressure stainless steel autoclave (Parr Reactor).

Step-by-Step Methodology

o Catalyst Preparation:
o Safety: Raney Nickel is pyrophoric. Handle under water or argon atmosphere.
o Wash the catalyst (5g) three times with absolute ethanol to remove water.
e Loading:
o Dissolve 3,5-dimethylphenol (12.2 g, 100 mmol) in 50 mL of ethanol.
o Transfer the solution to the autoclave vessel.

o Add the catalyst slurry under an inert gas stream.
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» Hydrogenation:

o Seal the reactor and purge with Nitrogen (

) 3 times (50 psi) to remove oxygen.

[¢]

Purge with Hydrogen (

) 3 times (50 psi).

[¢]

Pressurize to 50-80 bar (725-1160 psi) with

[e]

Heat the reaction mixture to 140°C. Stirring speed: 800-1000 RPM.

o

Monitoring: Reaction is complete when

uptake ceases (approx. 4-6 hours).

o Work-up:

o Cool reactor to room temperature. Vent excess hydrogen carefully.

o Filter the mixture through a Celite pad to remove the catalyst. Keep catalyst wet to prevent
ignition.

o Concentrate the filtrate via rotary evaporation.

« Purification (Distillation):

o Perform fractional distillation under reduced pressure (vacuum).

o Collect the fraction boiling at 85-90°C @ 15 mmHg.
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Experimental Workflow: Hydrogenation
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Figure 2: Operational workflow for the catalytic hydrogenation and isolation of 3,5-
dimethylcyclohexanol.

Safety & Handling (SDS Summary)
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This compound is a functionalized cycloalkane and shares toxicological profiles with similar
cyclic alcohols.

» GHS Classification:
o Skin Irritation (Category 2)
o Eye Irritation (Category 2A)
o Specific Target Organ Toxicity (Single Exposure) - Respiratory System.
e Handling: Use chemical resistant gloves (Nitrile). Avoid inhalation of vapors.

e Storage: Store in a cool, dry place. Keep container tightly closed. Hygroscopic nature is
minimal but oxidation can occur over prolonged periods; store under nitrogen if high purity is
required for analytics.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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